Cas no 624-65-7 (Propargyl chloride)

• Product Name: Propargyl chloride
• CAS No: 624-65-7
• MF: C₃H₃Cl
• MW: 74.5089199542999
• MDL: MFCD00000980
• CID: 39158
• PubChem ID: 12221
• Update Time: 2025-04-18

Propargyl chloride Chemical and Physical Properties

Names and Identifiers

• propargyl chloride solution
• Propargylchloride
• 3-Chloro-1-propyne
• 3-Chloroprop-1-yne
• 3-Chloropropyne
• 3-Chloro-1-propyne (70% in Toluene, ca. 9.2mol/L)
• Propargyl chloride
• 1-Propyne, 3-chloro-
• 2-Propynyl chloride
• Propyne, 3-chloro-
• Propargyl chloride, 98%
• LJZPPWWHKPGCHS-UHFFFAOYSA-N
• 3M62YFL252
• Gamma-Chloroallylene
• 1-Chloro-2-propyne
• 3-chloranylprop-1-yne
• 1-Propyne,3-chloro-
• CH2ClC.$.CH
• 3-CHLOROPROPYNE-1
• KSC491I8H
• Propyne, 3-chloro- (8CI)

• MDL： MFCD00000980
• Inchi： 1S/C3H3Cl/c1-2-3-4/h1H,3H2
• InChI Key： LJZPPWWHKPGCHS-UHFFFAOYSA-N
• SMILES： ClCC#C
• BRN： 506005

Computed Properties

• Exact Mass: 73.99230
• Monoisotopic Mass: 73.992328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Transparent brown liquid
• Density: 1.03 g/mL at 25 °C(lit.)
• Melting Point: <-50°C
• Boiling Point: 57°C
• Flash Point: Fahrenheit: 66.2 ° f
  Celsius: 19 ° c
  
• Refractive Index: n20/D 1.435(lit.)
• Solubility: benzene: miscible
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 0.00000
• LogP: 0.85840
• Merck: 7810
• Color/Form: 70 wt. % in toluene
• Solubility: Insoluble in water.

Propargyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H301,H311,H314,H331
• Warning Statement： P210,P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-23/24/25-34
• Safety Instruction： S16-S26-S36/37/39-S45-S27
• Hazardous Material Identification：
• PackingGroup：II
• Storage Condition：0-10°C
• HazardClass：3
• TSCA：Yes
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R23/24/25; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons